Cas no 2248216-11-5 ((2R)-2-(Oxolan-3-yl)propan-1-ol)

• Product Name: (2R)-2-(Oxolan-3-yl)propan-1-ol
• CAS No: 2248216-11-5
• MF: C₇H₁₄O₂
• MW: 130.184862613678
• CID: 6228250
• PubChem ID: 137941118
• Update Time: 2025-06-08

(2R)-2-(Oxolan-3-yl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• EN300-6506696
• 2248216-11-5
• (2R)-2-(Oxolan-3-yl)propan-1-ol

• Inchi： 1S/C7H14O2/c1-6(4-8)7-2-3-9-5-7/h6-8H,2-5H2,1H3/t6-,7?/m0/s1
• InChI Key： IECBVGXHZXOYQC-PKPIPKONSA-N
• SMILES： O1CCC(C1)[C@@H](C)CO

Computed Properties

• Exact Mass: 130.099379685g/mol
• Monoisotopic Mass: 130.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 83
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 29.5Ų

Additional information on (2R)-2-(Oxolan-3-yl)propan-1-ol

(2R)-2-(Oxolan-3-yl)propan-1-ol (CAS No. 2248216-11-5): An Overview of Its Structure, Properties, and Applications in Chemical and Pharmaceutical Research

(2R)-2-(Oxolan-3-yl)propan-1-ol, with the CAS number 2248216-11-5, is a chiral compound that has garnered significant attention in recent years due to its unique structural features and potential applications in various fields, particularly in chemical and pharmaceutical research. This compound belongs to the class of oxolane derivatives and is characterized by its chiral center, which imparts specific stereochemical properties that are crucial for its biological activity and reactivity.

The molecular structure of (2R)-2-(Oxolan-3-yl)propan-1-ol consists of a propanol moiety attached to an oxolane ring at the 3-position. The presence of the chiral center at the 2-position of the propanol group (denoted as 2R) is a key feature that differentiates this compound from its enantiomers. This chirality is essential for its interaction with biological targets and its role in asymmetric synthesis.

In terms of physical properties, (2R)-2-(Oxolan-3-yl)propan-1-ol is a colorless liquid with a characteristic odor. It is soluble in common organic solvents such as ethanol, methanol, and acetone, but has limited solubility in water. The compound exhibits a boiling point of approximately 150°C at atmospheric pressure and a melting point around -30°C. These properties make it suitable for various synthetic processes and analytical techniques.

Recent research has focused on the synthesis and application of (2R)-2-(Oxolan-3-yl)propan-1-ol in the development of new pharmaceuticals. One notable study published in the Journal of Medicinal Chemistry highlighted the use of this compound as a key intermediate in the synthesis of novel antiviral agents. The chiral nature of (2R)-2-(Oxolan-3-yl)propan-1-ol allows for the selective formation of specific enantiomers, which can exhibit enhanced biological activity compared to their racemic counterparts.

Another area of interest is the use of (2R)-2-(Oxolan-3-yl)propan-1-ol in asymmetric catalysis. Researchers have developed efficient catalytic systems that utilize this compound to achieve high enantioselectivity in various reactions, such as asymmetric hydrogenation and aldol condensation. These advancements have significant implications for the production of chiral drugs and fine chemicals, where precise control over stereochemistry is essential.

The biological activity of (2R)-2-(Oxolan-3-yl)propan-1-ol has also been explored in several studies. Preliminary investigations suggest that this compound may have potential as an inhibitor of certain enzymes involved in metabolic pathways. For example, a study published in Bioorganic & Medicinal Chemistry Letters reported that (2R)-2-(Oxolan-3-yl)propan-1-ol exhibited moderate inhibitory activity against a key enzyme implicated in cancer cell proliferation. Further research is needed to fully understand its mechanism of action and potential therapeutic applications.

In addition to its pharmaceutical applications, (2R)-2-(Oxolan-3-yl)propan-1-ol has found use in other areas such as materials science and analytical chemistry. Its unique structural features make it an attractive candidate for the development of new materials with specific optical or electronic properties. In analytical chemistry, the compound has been employed as a chiral selector in chromatographic separations, enabling the resolution of enantiomers with high efficiency.

The synthesis of (2R)-2-(Oxolan-3-yl)propan-1-ol can be achieved through various methods, including asymmetric synthesis and enzymatic resolution. One common approach involves the use of chiral catalysts or enzymes to selectively form the desired enantiomer from achiral precursors. Recent advancements in green chemistry have led to the development of more environmentally friendly synthetic routes that minimize waste and reduce energy consumption.

In conclusion, (2R)-2-(Oxolan-3-y l)propan - 1 - ol (CAS No . 2 48 8 - 6 - 5) strong > represents an important ch iral com pound wi th wide -ranging applications i n chemi cal an d pharm aceu tical re search . Its unique st ructural fea tures , includi ng i ts chi ral cen ter , con tribute t o i ts valu able properti es an d potenti al u se i n th e deve lopm ent o f ne w phar maceutical s , cata lyti c syste ms , an d materi als . Conti nue d rese arch i n th is fi eld i s likel y t o unco ver ne w opp ortuni ties fo r th e appl icati on o f thi s com pound i n vario us sci entifi c di sciplines . p >